![molecular formula C19H20Cl2N2O3S B2685058 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(2,3-dichlorophenyl)benzamide CAS No. 941914-92-7](/img/structure/B2685058.png)
4-(N-cyclopentyl-N-methylsulfamoyl)-N-(2,3-dichlorophenyl)benzamide
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Description
4-(N-cyclopentyl-N-methylsulfamoyl)-N-(2,3-dichlorophenyl)benzamide is a useful research compound. Its molecular formula is C19H20Cl2N2O3S and its molecular weight is 427.34. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Polymers
A series of polyamides and poly(amide-imide)s were synthesized using direct poly-condensation methods involving aromatic dicarboxylic acids and bis(carboxyphthalimide)s. These polymers exhibited high thermal stability, with no significant weight loss observed before 400 °C, and were found to be soluble in aprotic polar solvents. This research underlines the potential of using specific chemical compounds in developing materials with desirable physical and chemical properties for industrial applications (Saxena et al., 2003).
Anticonvulsant Activities
The anticonvulsant activities of enaminones were evaluated using the amygdala kindling model, providing insights into their potential therapeutic applications. Although the specific compound mentioned in the user's request was not directly studied, the research on enaminones highlights the broader interest in understanding the medicinal properties of structurally related compounds (Scott et al., 1993).
Structural Characterization of Aromatic Sulfonamides
Aromatic sulfonamides and their hydrochloride salts were synthesized and their crystal structures determined, which is crucial for understanding the physicochemical properties of these compounds. This type of research is fundamental in the development of new drugs, providing a basis for structure-activity relationship studies (Remko et al., 2010).
Unique Properties of Selenacyclooctane Derivatives
The synthesis and unique properties of specific cyclic compounds were explored, demonstrating the potential for creating new materials with specific functionalities. Such research is indicative of the broad interest in discovering and characterizing novel compounds for varied scientific applications (Nakayama et al., 1998).
Inhibitory Effects on Carbonic Anhydrases
The inhibitory effects of certain aromatic sulfonamide compounds on carbonic anhydrases were investigated, highlighting the potential for these compounds in therapeutic applications. The study provided valuable insights into the enzyme inhibition properties of sulfonamide derivatives, which could inform the development of new drugs (Supuran et al., 2013).
Properties
IUPAC Name |
4-[cyclopentyl(methyl)sulfamoyl]-N-(2,3-dichlorophenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20Cl2N2O3S/c1-23(14-5-2-3-6-14)27(25,26)15-11-9-13(10-12-15)19(24)22-17-8-4-7-16(20)18(17)21/h4,7-12,14H,2-3,5-6H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXRFAPLRYBQEIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C(=CC=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.